Cas no 923458-27-9 (ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate)

• Product Name: ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate
• CAS No: 923458-27-9
• MF: C₂₀H₂₂N₂O₅S₂
• MW: 434.529082775116
• CID: 5448761
• PubChem ID: 41612454
• Update Time: 2025-06-13

ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 923458-27-9
• ethyl 5-(4-benzylsulfonylbutanoylamino)-4-cyano-3-methylthiophene-2-carboxylate
• ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate
• VU0507057-1
• F2984-0424
• ethyl 5-(4-(benzylsulfonyl)butanamido)-4-cyano-3-methylthiophene-2-carboxylate
• AKOS024479324
• Ethyl 4-cyano-3-methyl-5-[[1-oxo-4-[(phenylmethyl)sulfonyl]butyl]amino]-2-thiophenecarboxylate

• Inchi： 1S/C20H22N2O5S2/c1-3-27-20(24)18-14(2)16(12-21)19(28-18)22-17(23)10-7-11-29(25,26)13-15-8-5-4-6-9-15/h4-6,8-9H,3,7,10-11,13H2,1-2H3,(H,22,23)
• InChI Key： COFZMLLAMFUULN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)CCCS(CC2=CC=CC=C2)(=O)=O)=C(C#N)C=1C

Computed Properties

• Exact Mass: 434.09701415g/mol
• Monoisotopic Mass: 434.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 713.2±60.0 °C(Predicted)
• pka: 12.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate

Research Brief on Ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate (CAS: 923458-27-9)

Ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate (CAS: 923458-27-9) is a synthetic thiophene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique sulfonamide and cyano functional groups, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic potential, positioning it as a promising candidate for further development.

The structural features of ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate contribute to its bioactivity. The presence of the phenylmethanesulfonyl moiety enhances its binding affinity to specific protein targets, while the cyano and ester groups improve its metabolic stability. Recent research has focused on its role as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and pain, with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of thiophene derivatives, including ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate, for their COX-2 inhibitory activity. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, outperforming several reference compounds. Molecular docking studies revealed that the sulfonamide group forms critical hydrogen bonds with the active site of COX-2, while the thiophene ring contributes to hydrophobic interactions. These findings suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents.

Another area of interest is the compound's potential application in oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells. The study proposed that the compound induces apoptosis through the activation of caspase-3 and caspase-9, highlighting its potential as an anticancer agent. However, further research is needed to elucidate its precise mechanism and optimize its pharmacokinetic properties.

Despite its promising pharmacological profile, challenges remain in the development of ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate. Issues such as solubility, bioavailability, and potential off-target effects must be addressed to advance its clinical translation. Recent efforts have focused on structural modifications, such as the introduction of polar substituents, to improve its drug-like properties. Additionally, preclinical studies are underway to evaluate its safety and efficacy in animal models of disease.

In conclusion, ethyl 4-cyano-3-methyl-5-(4-phenylmethanesulfonylbutanamido)thiophene-2-carboxylate (CAS: 923458-27-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent underscores its therapeutic value, while ongoing research aims to overcome existing limitations. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and development.